Cas no 111252-31-4 ((2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid)

• Product Name: (2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid
• CAS No: 111252-31-4
• MF: C₇H₅BrO₃
• MW: 217.016801595688
• MDL: MFCD02708232
• CID: 3271942
• PubChem ID: 946089
• Update Time: 2025-05-20

(2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(5-BROMO-2-FURANYL)-, (E)-
• 2-Propenoic acid, 3-(5-bromo-2-furanyl)-, (2E)-
• (2E)-3-(5-bromo-2-furanyl)-2-Propenoic acid
• AKOS000114507
• (2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid
• (E)-3-(5-bromofuran-2-yl)prop-2-enoic acid
• STK547592
• 3-(5-bromofuran-2-yl)prop-2-enoic acid
• SCHEMBL14300687
• Z2573652730
• (E)-3-(5-BROMOFURAN-2-YL)ACRYLIC ACID
• CHEMBL1771762
• (e)-b-(5-bromo-2-furyl) acrylic acid
• EN300-322031
• NCGC00333682-01
• 64154-10-5
• AB01329382-02
• EN300-00020
• 111252-31-4
• HMS1397F07
• MFCD02708232
• (2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid, E
• F12977
• SCHEMBL14300686
• (E)-3-(5-BROMOFURAN-2-YL)ACRYLICACID
• 3-(5-Bromo-furan-2-yl)-acrylic acid
• 851-295-5
• (2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid

• MDL： MFCD02708232
• Inchi： 1S/C7H5BrO3/c8-6-3-1-5(11-6)2-4-7(9)10/h1-4H,(H,9,10)/b4-2+
• InChI Key： IIMYTCICBUBFJH-DUXPYHPUSA-N
• SMILES： BrC1=CC=C(/C=C/C(=O)O)O1

Computed Properties

• Exact Mass: 215.94221g/mol
• Monoisotopic Mass: 215.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 176-178 °C
• Boiling Point: 306.2±32.0 °C at 760 mmHg
• Flash Point: 139.0±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid

(2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid: A Comprehensive Overview

(2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid, also known by its CAS number 111252-31-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a brominated furan ring with an alpha,beta-unsaturated carboxylic acid moiety. The presence of the 5-bromo substituent on the furan ring introduces distinct electronic and steric properties, making this compound a valuable building block for various applications.

The synthesis of (2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid typically involves multi-step organic reactions, often utilizing furan derivatives as starting materials. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the carbon-furan bond, while others have explored biocatalytic approaches to achieve enantioselective syntheses.

One of the most notable applications of this compound lies in its role as a precursor in drug discovery. The alpha,beta-unsaturated carboxylic acid moiety is known to exhibit bioactivity, particularly in modulating enzyme activities and receptor interactions. Studies have shown that derivatives of (2E)-3-(5-Bromofuran-2-yl)prop-2-enoic Acid can act as inhibitors of kinases and other enzymes involved in disease pathways. For example, recent research has demonstrated its potential as an anti-inflammatory agent by targeting cyclooxygenase enzymes.

In addition to its pharmacological applications, this compound has found utility in materials science. The conjugated system within its structure makes it suitable for use in organic electronics, particularly as a component in semiconducting polymers and thin-film transistors. Researchers have explored its ability to enhance charge transport properties when incorporated into polymer blends, offering new possibilities for flexible electronic devices.

The unique electronic properties of (2E)-3-(5-Bromofuran-2-yl)prop-2-en oic Acid also make it a valuable substrate for photochemical reactions. Recent studies have highlighted its role in light-induced transformations, such as [4+4] cycloadditions and singlet oxygen generation. These reactions hold promise for the development of novel materials with tailored photophysical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research into its biodegradation under various conditions has revealed that microbial communities can metabolize this compound through oxidative mechanisms, although the rate depends on environmental factors such as pH and temperature.

In conclusion, (2E)-3-(5-Bromofuran-2-y l)prop-2-en oic Acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure continues to inspire innovative research directions, from drug discovery to advanced materials development. As our understanding of its properties deepens, so too does its potential to contribute to groundbreaking advancements in science and technology.